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Compound of Interest

Compound Name: 2,8-Nonanedione

Cat. No.: B3051024

2,8-Nonanedione: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a concise yet comprehensive overview of 2,8-nonanedione, a
diketone with potential applications in various scientific domains. This document consolidates
the available physicochemical data, details a verified experimental protocol for its synthesis,
and visually represents the synthetic workflow. Notably, a significant gap exists in the scientific
literature regarding the specific biological activities and signaling pathways associated with 2,8-
nonanedione. This guide, therefore, serves as a foundational resource and a starting point for
future research into the potential applications of this molecule.

Physicochemical Properties

2,8-Nonanedione is a C9 aliphatic diketone. Its fundamental properties are summarized below
for easy reference.
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Property Value Source
Molecular Formula CoH1602 [L1121[31[4115]
Molecular Weight 156.22 g/mol [11[31[41[5]
CAS Number 30502-73-9 [1][2][3][5]
IUPAC Name nonane-2,8-dione [2]

SMILES CC(=0)CCCCCC(=0)C [2]

InChiKey APAPZQYXOGNKGH- (I[21[5]

UHFFFAOYSA-N

Synthesis of 2,8-Nonanedione

A reliable method for the synthesis of 2,8-nonanedione is through the acid-catalyzed hydration
of 1,8-nonadiyne.[1] This procedure offers a straightforward approach to forming the carbon-
oxygen bonds necessary for the diketone structure.

Experimental Protocol

The following protocol is adapted from a procedure published in Organic Syntheses.[1]
Materials:

e 1,8-Nonadiyne (98% purity)

o Methyl(triphenylphosphine)gold(l) (CHsAuPPhs)

o Concentrated Sulfuric Acid (H2S0a4)

e Methanol

o Water (distilled or deionized)

e Hexane

e Anhydrous Sodium Sulfate (NazS0a)
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e Argon gas

Equipment:

e 250-mL three-necked, round-bottomed flask
e Rubber septum

e Glass stopper

o Reflux condenser with argon inlet

o Magnetic stir bar and stir plate

e Separatory funnel

e 50-mL Erlenmeyer flask

e Buchner funnel and vacuum filtration apparatus
Procedure:

e A 250-mL, three-necked, round-bottomed flask equipped with a rubber septum, a glass
stopper, a reflux condenser with an argon inlet, and a magnetic stir bar is evacuated and
filled with argon.

e The flask is charged with 1,8-nonadiyne (6.3 mL, 5.0 g, 42 mmol, 1 equivalent),
methyl(triphenylphosphine)gold(l) (0.042 g, 0.088 mmol, 0.2 mol%), sulfuric acid (prepared
by diluting 2.08 g (21.2 mmol, 0.5 equivalents) of concentrated H2SOa with 21 mL of water),
and methanol (120 mL).[1]

e The reaction mixture is stirred at a specified temperature (e.g., 60-70 °C) and monitored for
completion.

e Upon completion, the reaction mixture is cooled to room temperature.

e The mixture is then transferred to a separatory funnel, and the layers are separated.
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» The organic phase is washed with 50 mL of water, dried over anhydrous Na=SOa, filtered,
and concentrated.

e The resulting solution is diluted with hexane and slowly cooled to -18 °C to induce
crystallization.

e The crystals of 2,8-nonanedione are collected by vacuum filtration, washed with ice-cold
hexane, and air-dried.

Synthesis Workflow

Reactants

‘ v Process
m— Hydration Reaction Crystallization | |

(60-70 °C) || Aqueous Workup [ (-18 °C)

Product

2,8-Nonanedione

Click to download full resolution via product page

Synthesis of 2,8-Nonanedione Workflow
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Biological Activity and Signaling Pathways

A comprehensive search of the current scientific literature reveals a notable absence of studies
specifically investigating the biological activity or signaling pathways of 2,8-nonanedione.
While research exists for other diketones and nonane derivatives, this specific isomer remains
largely uncharacterized in a biological context.

For instance, 2,5-hexanedione is a known neurotoxin that can cause peripheral neuropathy
through the formation of pyrroles and subsequent protein cross-linking. Other nonane
derivatives, such as nonanal and nonanoic acid, exhibit pheromonal and antimicrobial
activities. A comparative analysis of structurally related compounds suggests that the dione
functionality in 2,8-nonanedione could potentially interact with cellular signaling pathways,
such as the Keapl-Nrf2 antioxidant response pathway, due to its electrophilic nature. However,
without direct experimental evidence, this remains speculative.

The lack of data on the biological effects of 2,8-nonanedione presents a clear opportunity for
future research. Investigations into its potential cytotoxicity, antimicrobial properties, and
interactions with key cellular signaling pathways could uncover novel applications in drug
development and other scientific fields.

Conclusion

2,8-Nonanedione is a readily synthesizable diketone with well-defined physicochemical
properties. However, its biological role and potential applications remain an open field of
investigation. This guide provides the foundational chemical knowledge for researchers
interested in exploring the untapped potential of this molecule. Further studies are warranted to
elucidate the biological activity and signaling pathways of 2,8-nonanedione, which could pave
the way for its use in the development of new therapeutics or other advanced materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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